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Compound of Interest

Compound Name: Cyclohexene-1-carbonitrile

Cat. No.: B159472 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available scientific information regarding

the investigated mechanisms of action for Cyclohexene-1-carbonitrile. It is intended for

informational purposes for a technical audience and should not be construed as a

comprehensive guide to its biological effects.

Executive Summary
Cyclohexene-1-carbonitrile (CAS No: 1855-63-6) is a chemical compound primarily

recognized for its role as a versatile synthetic intermediate in organic chemistry, particularly in

the synthesis of pharmaceuticals and other complex molecules.[1] Despite mentions of its

potential for "interesting biological activities," a comprehensive review of publicly available

scientific literature reveals a significant lack of in-depth studies on its specific mechanisms of

action.[1] Current knowledge predominantly pertains to its chemical properties and synthetic

applications rather than its direct pharmacological effects. This guide presents the available

information and highlights the current gaps in understanding the biological activities of this

compound.
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A summary of the key chemical and physical properties of Cyclohexene-1-carbonitrile is

provided in Table 1. This data is essential for its handling, characterization, and use in

experimental settings.

Property Value Reference

Molecular Formula C₇H₉N [1]

Molecular Weight 107.15 g/mol [1]

CAS Number 1855-63-6 [1]

Appearance Colorless to light yellow liquid [1]

Boiling Point 85-88 °C at 17 mmHg [1]

Density 0.946 g/mL at 20 °C [1]

Solubility Sparingly soluble in water [1]

Known Biological Context and Potential Relevance
While direct mechanistic studies on Cyclohexene-1-carbonitrile are scarce, the broader

context of cyclohexene derivatives and nitrile-containing compounds in pharmacology can offer

potential avenues for future investigation.

Role as a Synthetic Precursor
The primary role of Cyclohexene-1-carbonitrile in a biological context is as a starting material

for the synthesis of various bioactive compounds.[1] Its chemical structure allows for

modifications that can lead to the generation of molecules with therapeutic potential.

Biological Activities of Cyclohexene Derivatives
It is crucial to note that the following activities are attributed to derivatives of cyclohexene and

not to Cyclohexene-1-carbonitrile itself. These examples serve to illustrate the potential for

this chemical scaffold in drug discovery.

Anticancer Activity: Certain derivatives of cyclohexenone have been investigated for their

anticancer properties. For instance, some compounds have been shown to inhibit the growth
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of cancer cells and induce apoptosis. The cyclohexene ring has been identified as a critical

structural feature for the anticancer activity of some compounds.

Anti-inflammatory Activity: A series of cyclohexene derivatives have been synthesized and

evaluated for their potential as anti-sepsis agents, demonstrating inhibitory activity against

the production of nitric oxide (NO) and inflammatory cytokines.

Enzyme Inhibition: Some cyclohexenone derivatives have been found to inhibit

acetylcholinesterase (AChE), an enzyme involved in neurotransmission.

The Role of the Nitrile Group in Pharmacology
The nitrile moiety (-C≡N) is a functional group present in numerous approved pharmaceutical

agents.[2] Its inclusion in a molecule can influence its physicochemical properties and

biological activity in several ways:[2]

Metabolic Stability: The nitrile group is generally metabolically stable.[2]

Molecular Interactions: It can participate in hydrogen bonding and other polar interactions

with biological targets.[2]

Bioisosterism: The nitrile group can act as a bioisostere for other functional groups, such as

a carbonyl group.

Experimental Protocols
Due to the lack of specific studies on the mechanism of action of Cyclohexene-1-carbonitrile,

no established experimental protocols for its biological evaluation could be retrieved from the

scientific literature. Future research aiming to elucidate its potential biological effects would

likely involve a tiered approach, starting with broad screening assays and progressing to more

specific mechanistic studies.

A hypothetical experimental workflow for investigating the biological activity of Cyclohexene-1-
carbonitrile is presented below.
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Caption: Hypothetical workflow for investigating the biological activity of a novel compound.

Signaling Pathways
As there is no published evidence of Cyclohexene-1-carbonitrile directly modulating any

specific signaling pathways, no diagrams of affected pathways can be provided. The diagram

below illustrates a generalized signal transduction cascade to provide a conceptual framework

for how a small molecule could potentially exert its effects.
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Caption: A generalized model of a cell signaling pathway.
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Conclusion and Future Directions
In conclusion, Cyclohexene-1-carbonitrile is a well-established synthetic intermediate with

potential for derivatization into biologically active molecules. However, there is a significant

dearth of publicly available data on the specific mechanisms of action of the parent compound

itself. The information on the biological activities of cyclohexene derivatives suggests that this

scaffold is of interest in drug discovery.

Future research should focus on systematic screening of Cyclohexene-1-carbonitrile in a

variety of biological assays to identify any potential pharmacological activity. Should any "hits"

be identified, subsequent studies would be warranted to elucidate the specific molecular

targets and signaling pathways involved. Such research would be crucial in determining if

Cyclohexene-1-carbonitrile possesses any intrinsic biological functions beyond its role as a

chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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